Cas no 2228319-43-3 (3-fluoro-3-2-fluoro-5-(trifluoromethyl)phenylpropan-1-amine)

• Product Name: 3-fluoro-3-2-fluoro-5-(trifluoromethyl)phenylpropan-1-amine
• CAS No: 2228319-43-3
• MF: C₁₀H₁₀F₅N
• MW: 239.185120105743
• CID: 6085057
• PubChem ID: 165693051
• Update Time: 2025-07-17

3-fluoro-3-2-fluoro-5-(trifluoromethyl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-2-fluoro-5-(trifluoromethyl)phenylpropan-1-amine
• EN300-1963335
• 2228319-43-3
• 3-fluoro-3-[2-fluoro-5-(trifluoromethyl)phenyl]propan-1-amine

• Inchi： 1S/C10H10F5N/c11-8-2-1-6(10(13,14)15)5-7(8)9(12)3-4-16/h1-2,5,9H,3-4,16H2
• InChI Key： SGRVUQDKRPVYHI-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C(F)(F)F)C=1)F)CCN

Computed Properties

• Exact Mass: 239.07334013g/mol
• Monoisotopic Mass: 239.07334013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 3-fluoro-3-2-fluoro-5-(trifluoromethyl)phenylpropan-1-amine

Professional Introduction to 3-Fluoro-3-(2-Fluoro-5-(Trifluoromethyl)Phenyl)Propan-1-Amine (CAS No. 2228319-43-3)

3-Fluoro-3-(2-fluoro-5-(trifluoromethyl)phenyl)propan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2228319-43-3, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key features, including fluoro and trifluoromethyl substituents, which are well-known for enhancing the metabolic stability and binding affinity of bioactive molecules.

The presence of multiple fluoro atoms in the molecule imparts specific electronic and steric properties that can influence its interactions with biological targets. These characteristics make it an attractive scaffold for designing novel therapeutic agents. In recent years, there has been a growing interest in the development of fluorinated compounds due to their ability to modulate pharmacokinetic profiles and improve drug efficacy. The compound’s structure, featuring a phenyl ring substituted with both fluoro and trifluoromethyl groups, suggests potential applications in the synthesis of kinase inhibitors, receptor modulators, and other pharmacologically relevant molecules.

The synthesis of 3-fluoro-3-(2-fluoro-5-(trifluoromethyl)phenyl)propan-1-amine involves a series of well-defined chemical transformations that highlight the compound’s synthetic accessibility. The use of advanced catalytic methods and protective group strategies allows for precise control over the regioselectivity and stereochemistry of the reaction products. This level of synthetic control is crucial for producing high-purity compounds suitable for preclinical and clinical studies.

In the realm of medicinal chemistry, the incorporation of fluoro and trifluoromethyl groups into drug candidates has been extensively studied due to their ability to enhance binding affinity, metabolic stability, and oral bioavailability. The compound in question, with its dual substitution pattern, is particularly intriguing as it may exhibit enhanced pharmacological properties compared to its unsubstituted counterparts. Recent research has demonstrated that such modifications can significantly improve the pharmacokinetic profiles of drug candidates, leading to more effective therapeutic outcomes.

The potential applications of 3-fluoro-3-(2-fluoro-5-(trifluoromethyl)phenyl)propan-1-amine extend beyond traditional small-molecule drug development. Its unique structural features make it a valuable building block for the synthesis of complex molecular architectures, including peptidomimetics and heterocyclic compounds. These derivatives may exhibit novel biological activities and could be explored for treating a wide range of diseases, from oncology to neurodegenerative disorders.

The compound’s< strong>CAS number 2228319-43-3 serves as a critical identifier in scientific literature and patent databases. This standardized nomenclature ensures that researchers can accurately reference and retrieve information about this molecule. The CAS registry number is particularly important in academic research, where precise identification of chemical substances is essential for reproducibility and collaboration.

The investigation into the biological activity of 3-fluoro-3-(2-fluoro-5-(trifluoromethyl)phenyl)propan-1-amine has been ongoing in several research laboratories. Preliminary studies have shown that this compound exhibits promising interactions with various biological targets, including enzymes and receptors involved in signal transduction pathways. These findings suggest that it may have therapeutic potential in modulating key cellular processes relevant to human health and disease.

The synthesis and characterization of this compound have also contributed to the advancement of synthetic methodologies in pharmaceutical chemistry. The use of innovative reaction conditions and analytical techniques has provided valuable insights into the structure-property relationships governing its behavior as a drug candidate. These advancements are not only relevant to this specific molecule but also contribute to the broader field of medicinal chemistry by providing new tools and strategies for drug discovery.

In conclusion, 3-fluoro-3-(2-fluoro-5-(trifluoromethyl)phenyl)propan-1-amine (CAS No. 2228319-43-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The incorporation of multiple fluoroand trifluoromethyl substituents enhances its pharmacological properties, making it a valuable candidate for further exploration in drug development. As research continues to uncover new applications for fluorinated compounds, this molecule is poised to play a crucial role in the discovery of novel therapeutic agents.